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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barium-140 (14°Ba)
as a radioactive tracer in environmental studies. This document includes detailed
methodologies for key experiments, a summary of relevant quantitative data, and safety
protocols.

Introduction to Barium-140 as an Environmental
Tracer

Barium-140 is a radioactive isotope of barium with a half-life of 12.75 days.[1] It is a fission
product of uranium-238 and can be found in the environment following nuclear events.[2] Its
relatively short half-life and its decay characteristics make it a useful tracer for studying various
environmental processes over short to medium timescales.

Applications in Environmental Studies:

e Tracing Soil and Sediment Movement: 14°Ba can be used to track the movement of soil
particles due to erosion and to study sedimentation rates in aquatic environments.[3]

o Water Pathway and Flow Analysis: As a tracer in water, 14°Ba can help delineate
groundwater and surface water flow paths, determine flow rates, and identify mixing zones.
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» Atmospheric Transport Studies: The release and subsequent detection of 14°Ba can be used
to model the transport and deposition of atmospheric pollutants.

e Monitoring of Nuclear Events: The presence and concentration of 14°Ba in environmental
samples can be a key indicator of a recent nuclear fission event. The ratio of Lanthanum-140
(1*°La) to 4°Ba is used to estimate the time since the event.[4]

Properties of Barium-140

A summary of the key physical and radioactive properties of Barium-140 is presented in the
table below.

Property Value

Half-life 12.751 days

Decay Mode Beta ()

Decay Product Lanthanum-140 (14°La)

Beta Decay Energy 1.047 MeV

Isotopic Mass 139.910607 u
Source:[1]

Experimental Protocols

The following are generalized protocols for using Barium-140 as an environmental tracer.
These should be adapted based on specific experimental conditions, environmental matrices,
and research questions.

Protocol for Tracing Soil Erosion

This protocol outlines a method for using 14°Ba to quantify soil erosion in a controlled plot.
Materials:

e Barium-140 solution (e.g., BaClz in dilute HCI)
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e Spray applicator
e Soil sampling equipment (corers, shovels)
o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses, dosimeter
o Radiation survey meter
o Gamma spectrometer for sample analysis
Procedure:
o Site Selection and Preparation:
o Define the experimental plot(s) and a control plot.

o Install erosion barriers at the downslope end of the plots to collect runoff and eroded
sediment.

e Tracer Application:

o Under controlled and safe conditions, evenly apply a known activity of the 14°Ba solution to
the surface of the experimental plot(s). Avoid application to the control plot.

o Use a spray applicator to ensure uniform distribution.
o Record the initial total activity applied to each plot.
o Sample Collection:

o Collect soil core samples from the plot immediately after application to determine the initial
distribution of 14°Ba in the soil profile.

o After a rainfall event or a set period, collect all eroded sediment and runoff from the
collection barriers.

o Collect soil core samples from the plot again to measure the remaining 14°Ba and its
vertical distribution.
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o Sample Preparation and Analysis:
o Homogenize the collected sediment and measure the total volume of runoff.
o Dry and weigh the soil and sediment samples.

o Analyze the activity of 14°Ba in the soil and sediment samples using gamma spectrometry.
The 537.3 keV gamma-ray from the decay of its daughter, 14°La, is often used for

detection.
o Data Analysis:

o Calculate the total activity of 14°Ba lost from the plot by summing the activity in the
collected sediment and runoff.

o Determine the soil erosion rate by relating the amount of 14°Ba lost to the initial amount
applied and the area of the plot.

Protocol for Tracing Water Movement

This protocol describes a method for tracing the flow of water in a surface water body.

Materials:

Barium-140 solution
e Injection pump or direct pouring equipment
o Water sampling bottles

 Scintillation detector or other suitable radiation detector for in-situ or laboratory
measurements

o GPS for recording sampling locations
e PPE as described in 3.1

Procedure:
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o Tracer Injection:
o Select an injection point upstream of the area of interest.

o Introduce a known quantity and activity of the 14°Ba solution into the water body. This can
be a pulse injection or a continuous release depending on the study objectives.

o Sample Collection:

o Collect water samples at predefined locations downstream from the injection point at
various time intervals.

o Record the precise time and location of each sample collection.
e Sample Analysis:

o Measure the 4°Ba activity in the water samples using a suitable detection method such as
liquid scintillation counting or gamma spectrometry.

e Data Analysis:
o Create a time-concentration curve for each sampling location.

o Use the data to calculate the travel time, dispersion, and dilution of the tracer in the water
body.

Quantitative Data

The following table summarizes typical detection limits for barium in environmental samples
using various analytical techniques. While these are for the element barium, they provide an
indication of the sensitivity of the methods that would be used to detect 14°Ba.
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Analytical Method Sample Matrix Sample Detection Limit
Flame Atomic Absorption

Water 100 pg/L
Spectroscopy (FAAS)
Graphite Furnace Atomic
Absorption Spectroscopy Water 2 ug/L
(GFAAS)
Inductively Coupled Plasma-
Atomic Emission Spectroscopy  Water 1 pg/L
(ICP-AES)
Inductively Coupled Plasma-

Water 0.8 ug/L

Mass Spectrometry (ICP-MS)

Source:[5][6]

Visualizations
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Caption: Decay chain of Barium-140 to stable Cerium-140.

Experimental Workflow for Soil Erosion Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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